(+/-)7(8)-EpDPA
(+/-)7(8)-EpDPA
Docosahexaenoic acid (DHA, Item No. 90310) is the most abundant ω-3 fatty acid in neural tissues, especially in the brain and retina. (±)7(8)-EpDPA is an epoxide derivative of DHA that is generated by the action of cytochrome P450 epoxygenases. It is naturally occurring in plasma and brain and spinal cord tissues and is increased following dietary supplementation with ω-3 fatty acids. (±)7(8)-EpDPA and other epoxy metabolites of DHA modulate receptor and channel activities to evoke diverse effects, such as promoting vasodilation, inhibiting angiogenesis, and decreasing inflammatory and neuropathic pain. (±)7(8)-EpDPA is a substrate of soluble epoxide hydrolase (KM = 15 µM), which converts it to the corresponding diol.
Brand Name:
Vulcanchem
CAS No.:
895127-66-9
VCID:
VC0129949
InChI:
InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-20-21(25-20)18-15-13-16-19-22(23)24/h3-4,6-7,9-10,12-15,20-21H,2,5,8,11,16-19H2,1H3,(H,23,24)/b4-3-,7-6-,10-9-,14-12-,15-13-/t20-,21+/m1/s1
SMILES:
CCC=CCC=CCC=CCC=CCC1C(O1)CC=CCCC(=O)O
Molecular Formula:
C22H32O3
Molecular Weight:
344.5
(+/-)7(8)-EpDPA
CAS No.: 895127-66-9
Cat. No.: VC0129949
Molecular Formula: C22H32O3
Molecular Weight: 344.5
* For research use only. Not for human or veterinary use.
Specification
| Description | Docosahexaenoic acid (DHA, Item No. 90310) is the most abundant ω-3 fatty acid in neural tissues, especially in the brain and retina. (±)7(8)-EpDPA is an epoxide derivative of DHA that is generated by the action of cytochrome P450 epoxygenases. It is naturally occurring in plasma and brain and spinal cord tissues and is increased following dietary supplementation with ω-3 fatty acids. (±)7(8)-EpDPA and other epoxy metabolites of DHA modulate receptor and channel activities to evoke diverse effects, such as promoting vasodilation, inhibiting angiogenesis, and decreasing inflammatory and neuropathic pain. (±)7(8)-EpDPA is a substrate of soluble epoxide hydrolase (KM = 15 µM), which converts it to the corresponding diol. |
|---|---|
| CAS No. | 895127-66-9 |
| Molecular Formula | C22H32O3 |
| Molecular Weight | 344.5 |
| IUPAC Name | (Z)-6-[(2S,3R)-3-[(2Z,5Z,8Z,11Z)-tetradeca-2,5,8,11-tetraenyl]oxiran-2-yl]hex-4-enoic acid |
| Standard InChI | InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-20-21(25-20)18-15-13-16-19-22(23)24/h3-4,6-7,9-10,12-15,20-21H,2,5,8,11,16-19H2,1H3,(H,23,24)/b4-3-,7-6-,10-9-,14-12-,15-13-/t20-,21+/m1/s1 |
| Standard InChI Key | OHYKIJBTVXMLKX-JYFGGXQQSA-N |
| SMILES | CCC=CCC=CCC=CCC=CCC1C(O1)CC=CCCC(=O)O |
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